Cas no 827032-79-1 (1,1-diethyl 3,3-difluorocyclobutane-1,1-dicarboxylate)

• Product Name: 1,1-diethyl 3,3-difluorocyclobutane-1,1-dicarboxylate
• CAS No: 827032-79-1
• MF: C₁₀H₁₄F₂O₄
• MW: 236.212570667267
• MDL: MFCD22566196
• CID: 686123
• PubChem ID: 67231267
• Update Time: 2025-10-17

1,1-diethyl 3,3-difluorocyclobutane-1,1-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Cyclobutanedicarboxylic acid, 3,3-difluoro-, diethyl ester
• diethyl 3,3-difluorocyclobutane-1,1-dicarboxylate
• 1,1-diethyl 3,3-difluorocyclobutane-1,1-dicarboxylate
• SY324145
• diethyl3,3-difluorocyclobutane-1,1-dicarboxylate
• DTXSID70736647
• P19553
• MFCD22566196
• AS-78618
• AB89705
• CS-0433342
• SCHEMBL1968188
• 827032-79-1

• MDL： MFCD22566196
• Inchi： 1S/C10H14F2O4/c1-3-15-7(13)9(8(14)16-4-2)5-10(11,12)6-9/h3-6H2,1-2H3
• InChI Key： JIIDZBJVMIDZAO-UHFFFAOYSA-N
• SMILES： FC1(CC(C(=O)OCC)(C(=O)OCC)C1)F

Computed Properties

• Exact Mass: 236.08601525g/mol
• Monoisotopic Mass: 236.08601525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 1,1-diethyl 3,3-difluorocyclobutane-1,1-dicarboxylate

Introduction to 1,1-diethyl 3,3-difluorocyclobutane-1,1-dicarboxylate (CAS No. 827032-79-1)

1,1-diethyl 3,3-difluorocyclobutane-1,1-dicarboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 827032-79-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of fluorinated cyclobutane derivatives, which are known for their unique structural and electronic properties. The presence of both diethyl and difluorocarbonyl functional groups in its molecular structure imparts distinct reactivity and potential applications in synthetic chemistry and drug development.

The molecular structure of 1,1-diethyl 3,3-difluorocyclobutane-1,1-dicarboxylate consists of a cyclobutane ring substituted with two fluorine atoms at the 3-position and two ethyl groups at the 1-position. Additionally, the presence of two carboxylate groups at the 1,1 positions introduces further functionality that can be exploited in various chemical transformations. This structural arrangement makes it a versatile intermediate in organic synthesis, particularly in the construction of more complex molecules.

One of the most compelling aspects of 1,1-diethyl 3,3-difluorocyclobutane-1,1-dicarboxylate is its potential application in the development of novel pharmaceuticals. Fluorinated compounds are widely recognized for their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atoms in this molecule can influence electronic properties and steric interactions, making it an attractive candidate for medicinal chemistry endeavors. Recent studies have demonstrated that fluorinated cyclobutanes can serve as effective scaffolds for designing bioactive molecules with improved pharmacokinetic profiles.

In recent years, there has been a surge in research focused on fluorinated heterocycles, including cyclobutane derivatives, due to their promising applications in drug discovery. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of fluorinated cyclobutanes as key intermediates in the synthesis of antiviral agents. The difluorocarbonyl groups in 1,1-diethyl 3,3-difluorocyclobutane-1,1-dicarboxylate can be readily transformed into other functional groups through various chemical reactions, such as esterification or amidation, which opens up numerous possibilities for medicinal chemists.

The synthesis of 1,1-diethyl 3,3-difluorocyclobutane-1,1-dicarboxylate involves multi-step organic transformations that require precise control over reaction conditions. The introduction of fluorine atoms into a cyclic structure often necessitates specialized methodologies to ensure high selectivity and yield. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired fluorinated cyclobutane core. These synthetic strategies are critical for achieving high purity and scalability in industrial settings.

From a materials science perspective, fluorinated cyclobutanes like 1,1-diethyl 3,3-difluorocyclobutane-1,1-dicarboxylate exhibit unique properties that make them suitable for advanced applications. For example, their high thermal stability and low surface energy have been explored in the development of liquid crystals and polymer additives. The diethyl groups contribute to solubility and processability, while the difluorocarbonyl moieties enhance chemical resistance. Such characteristics are highly valued in industries requiring materials with exceptional performance under harsh conditions.

One notable application of this compound is in the field of agrochemicals. Fluorinated derivatives are known to improve the efficacy and environmental profile of pesticides and herbicides. The structural features of 1,1-diethyl 3,3-difluorocyclobutane-1,1-dicarboxylate make it a potential precursor for designing novel agrochemicals with enhanced selectivity and reduced toxicity. Research is ongoing to explore its role in developing next-generation crop protection agents that meet stringent regulatory requirements.

The role of computational chemistry has become increasingly important in understanding the behavior of complex molecules like 1,1-diethyl 3,3-difluorocyclobutane-1,1-dicarboxylate. Molecular modeling techniques allow researchers to predict reaction outcomes and optimize synthetic pathways before conducting experimental work. This approach not only saves time but also reduces waste by minimizing trial-and-error experimentation. The integration of computational methods with traditional synthetic chemistry has accelerated progress in developing new fluorinated compounds with tailored properties.

In conclusion, CAS No.827032-79-11 , which refers to 11 , plays a pivotal role in modern chemical research due to its versatile structure and potential applications across multiple industries. Its unique combination of functional groups makes it an invaluable intermediate for pharmaceuticals, agrochemicals,and advanced materials development. The ongoing research into its synthesis and reactivity continues to expand our understanding of fluorinated compounds and their contributions to science and technology.